Cerebral Infarction

Description

Cerebral infarction, commonly known as ischemic stroke, is a type of stroke resulting from a disruption of blood supply to a part of the brain. This interruption leads to tissue death (infarction) due to insufficient oxygen and nutrient delivery. It is typically caused by a blood clot (thrombus or embolus) blocking an artery supplying the brain. Prompt diagnosis and treatment are crucial to minimize neurological damage and improve patient outcomes.
